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Compound of Interest

Compound Name: Sodium sulfanilate

Cat. No.: B1324449 Get Quote

An in-depth exploration of the chemical structure, properties, and multifaceted applications of

sodium sulfanilate, a key intermediate in synthetic chemistry and material science.

Introduction
Sodium sulfanilate, the sodium salt of sulfanilic acid, is an organic compound of significant

interest in various scientific and industrial domains. Its versatile chemical nature, stemming

from the presence of both an amino group and a sulfonic acid salt, makes it a valuable building

block in the synthesis of a wide array of chemical entities. This technical guide provides a

detailed overview of the chemical structure, physicochemical properties, and key applications

of sodium sulfanilate, with a particular focus on its relevance to researchers, scientists, and

professionals in the field of drug development.

Chemical Structure and Identification
Sodium sulfanilate is an aromatic organic compound. The structure consists of a benzene

ring substituted with an amino group (-NH₂) and a sodium sulfonate group (-SO₃Na) at the para

position (positions 1 and 4). It exists in both anhydrous and dihydrate forms.

Caption: 2D Chemical Structure of Sodium Sulfanilate.
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A summary of the key physicochemical and spectroscopic properties of sodium sulfanilate is

presented below. This data is essential for its handling, characterization, and application in

experimental settings.

Property Value

IUPAC Name sodium 4-aminobenzenesulfonate

Synonyms
Sodium 4-aminobenzenesulphonate, Sodium p-

anilinesulfonate

CAS Number 515-74-2 (anhydrous), 6106-22-5 (dihydrate)

Molecular Formula
C₆H₆NNaO₃S (anhydrous), C₆H₁₀NNaO₅S

(dihydrate)

Molecular Weight
195.17 g/mol (anhydrous), 231.20 g/mol

(dihydrate)

Appearance White to off-white crystalline powder

Solubility Soluble in water (170 g/L for dihydrate)

Melting Point >300 °C (decomposes)

SMILES C1=CC(=CC=C1N)S(=O)(=O)[O-].[Na+]

Key Applications in Research and Development
Sodium sulfanilate serves as a versatile intermediate and reagent in several areas of

chemical synthesis and analysis.

Synthesis of Azo Dyes
One of the most prominent applications of sodium sulfanilate is in the synthesis of azo dyes.

The primary amino group can be readily diazotized to form a diazonium salt. This salt then acts

as an electrophile in an azo coupling reaction with an electron-rich coupling partner, such as a

phenol or an aniline derivative, to form an azo compound. These compounds are characterized

by the presence of a nitrogen-nitrogen double bond (-N=N-) and are often intensely colored.

Caption: General workflow for the synthesis of an azo dye starting from sodium sulfanilate.
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Intermediate in the Synthesis of Sulfonamides
Sodium sulfanilate is a key precursor in the synthesis of various sulfonamides, a class of

compounds with significant therapeutic applications, including antibacterial and antiviral agents.

The sulfonate group can be converted to a sulfonyl chloride, which then reacts with amines to

form the corresponding sulfonamide.

Caption: Logical relationship illustrating the role of sodium sulfanilate as an intermediate in

the synthesis of sulfonamides.

Analytical Reagent: The Griess Test
Sodium sulfanilate is a crucial component of the Griess reagent, which is used for the

colorimetric determination of nitrite ions in various samples, including water and biological

fluids. In the Griess test, the sample is first treated with sulfanilamide (or a derivative like

sodium sulfanilate) under acidic conditions to form a diazonium salt. This intermediate then

couples with N-(1-Naphthyl)ethylenediamine dihydrochloride to produce a colored azo dye, the

intensity of which is proportional to the nitrite concentration.

Precursor for Nonlinear Optical (NLO) Materials
The dihydrate form of sodium sulfanilate has garnered interest in the field of materials

science for its nonlinear optical (NLO) properties. Single crystals of sodium sulfanilate
dihydrate can be grown and exhibit second-harmonic generation (SHG), a property that is

valuable in laser technology and optoelectronics.

Table of Nonlinear Optical Properties of Sodium Sulfanilate Dihydrate (SSDH) Crystals

Property Value

Crystal System Orthorhombic

Optical Band Gap Approximately 5.23 eV

Photoluminescence Peak ~485 nm (blue-green emission)

Thermal Diffusivity ~0.7985 x 10⁻⁶ m²/s
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Experimental Protocols
Detailed Methodology for the Synthesis of an Azo Dye
(Methyl Orange)
This protocol outlines the synthesis of Methyl Orange, a common pH indicator, using sodium
sulfanilate.

Materials:

Sodium sulfanilate

Sodium nitrite (NaNO₂)

Concentrated Hydrochloric acid (HCl)

N,N-dimethylaniline

Sodium hydroxide (NaOH) solution (10%)

Ice

Distilled water

Procedure:

Diazotization of Sodium Sulfanilate:

In a beaker, dissolve a specific molar equivalent of sodium sulfanilate in distilled water.

Cool the solution to 0-5 °C in an ice bath.

Slowly add a concentrated solution of hydrochloric acid while maintaining the low

temperature.

In a separate beaker, dissolve a slight molar excess of sodium nitrite in cold distilled water.

Add the sodium nitrite solution dropwise to the cold acidic solution of sodium sulfanilate
with constant stirring. Maintain the temperature below 5 °C throughout the addition. This
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forms the diazonium salt solution.

Azo Coupling:

In a separate flask, dissolve an equimolar amount of N,N-dimethylaniline in a dilute

solution of hydrochloric acid.

Cool this solution in an ice bath.

Slowly add the cold diazonium salt solution to the N,N-dimethylaniline solution with

vigorous stirring. A colored precipitate of the azo dye (Helianthin) should form.

Isolation and Purification:

After the addition is complete, continue stirring the mixture in the ice bath for 30 minutes.

Slowly add a 10% sodium hydroxide solution until the mixture is alkaline. The color of the

precipitate will change to the characteristic orange of Methyl Orange.

Collect the precipitate by vacuum filtration and wash it with cold distilled water.

The crude product can be recrystallized from hot water to obtain purified Methyl Orange.

Detailed Methodology for the Griess Test for Nitrite
Determination
This protocol provides a general procedure for the colorimetric quantification of nitrite ions.

Materials:

Sample containing nitrite

Griess Reagent A: Sulfanilamide (or sodium sulfanilate) solution in an acidic medium (e.g.,

phosphoric acid or hydrochloric acid).

Griess Reagent B: N-(1-Naphthyl)ethylenediamine dihydrochloride solution in distilled water.

Nitrite standard solutions for calibration curve.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1324449?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectrophotometer.

Procedure:

Sample Preparation:

Prepare a series of nitrite standard solutions of known concentrations.

Prepare the unknown sample. If necessary, dilute the sample to bring the nitrite

concentration within the linear range of the assay.

Reaction:

To a specific volume of the standard or unknown sample in a test tube or microplate well,

add an equal volume of Griess Reagent A.

Mix and allow the reaction to proceed for 5-10 minutes at room temperature, protected

from light.

Add an equal volume of Griess Reagent B to the mixture.

Mix and incubate for a further 5-10 minutes at room temperature, protected from light. A

pink to magenta color will develop in the presence of nitrite.

Measurement and Quantification:

Measure the absorbance of the solutions at the wavelength of maximum absorbance for

the azo dye (typically around 540 nm) using a spectrophotometer.

Construct a calibration curve by plotting the absorbance of the nitrite standards against

their known concentrations.

Determine the concentration of nitrite in the unknown sample by interpolating its

absorbance on the calibration curve.

Conclusion
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Sodium sulfanilate is a cornerstone chemical with broad utility in both fundamental research

and industrial applications. Its straightforward synthesis and reactive nature make it an

indispensable precursor for a vast number of organic compounds, including commercially

important dyes and life-saving pharmaceuticals. The growing interest in its solid-state

properties for applications in nonlinear optics further underscores the continued relevance of

this versatile molecule in advancing various fields of science and technology. For researchers

and professionals in drug development, a thorough understanding of the chemistry and

applications of sodium sulfanilate is essential for the design and synthesis of novel

therapeutic agents and functional materials.

To cite this document: BenchChem. [Sodium Sulfanilate: A Comprehensive Technical Guide
for Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1324449#sodium-sulfanilate-chemical-
structure-and-uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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